Cas no 1019540-88-5 (3-Chloro-N-(4-fluorobenzyl)aniline)

• Product Name: 3-Chloro-N-(4-fluorobenzyl)aniline
• CAS No: 1019540-88-5
• MF: C₁₃H₁₁ClFN
• MW: 235.684545755386
• CID: 2200251
• PubChem ID: 28455627
• Update Time: 2024-11-04

3-Chloro-N-(4-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(4-fluorobenzyl)aniline
• 3-Chloro-N-(4-fluorobenzyl)aniline, 97%
• AKOS000235113
• 3-chloro-N-[(4-fluorophenyl)methyl]aniline
• 1019540-88-5

• MDL： MFCD11144409
• Inchi： 1S/C13H11ClFN/c14-11-2-1-3-13(8-11)16-9-10-4-6-12(15)7-5-10/h1-8,16H,9H2
• InChI Key： IAALBLSPXNWMLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 235.0564052g/mol
• Monoisotopic Mass: 235.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų